Cas no 61674-94-0 (Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-)
61674-94-0 structure
Product Name:Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-
CAS No:61674-94-0
MF:C10H16O
MW:152.233443260193
CID:470569
PubChem ID:11171089
Update Time:2025-04-19
Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-
- (2S,3R)-3-methyl-2-prop-2-enylcyclohexan-1-one
- DTXSID20457517
- SCHEMBL14503064
- 61674-94-0
-
- Inchi: 1S/C10H16O/c1-3-5-9-8(2)6-4-7-10(9)11/h3,8-9H,1,4-7H2,2H3/t8-,9+/m1/s1
- InChI Key: JNDGVJUNFDJOLD-BDAKNGLRSA-N
- SMILES: O=C1CCC[C@@H](C)[C@@H]1CC=C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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